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Compound of Interest

Compound Name: PU139

Cat. No.: B15583690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of PU139, a potent pan-histone acetyltransferase (HAT) inhibitor. Adherence to these

procedures is critical to ensure laboratory safety and maintain experimental integrity.

Immediate Safety Precautions
PU139 is a research chemical and should be handled with care, following standard laboratory

safety protocols. While a Safety Data Sheet (SDS) has classified it as not a hazardous

substance or mixture under the Globally Harmonized System (GHS), it is crucial to minimize

exposure.

Engineering Controls:

Always handle PU139 in a designated chemical fume hood.

Ensure the laboratory is equipped with a functional safety shower and eyewash station.

First Aid Measures:

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.
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In case of skin contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.

If swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling PU139 and its solutions.

PPE Category Specifications and Procedures

Eye Protection

Wear chemical safety goggles that provide a

complete seal around the eyes. A face shield is

recommended when handling larger quantities

or if there is a significant splash risk.

Hand Protection

Chemical-resistant gloves are required. Since

PU139 is often dissolved in DMSO, select

gloves with high resistance to this solvent.

Double gloving is recommended. Inspect gloves

for any signs of degradation or perforation

before and during use. Change gloves

immediately if they become contaminated.

Body Protection

A buttoned lab coat must be worn at all times.

For procedures with a higher risk of splashes, a

chemical-resistant apron over the lab coat is

advised.

Respiratory Protection

Typically not required when handling small

quantities in a certified chemical fume hood. If

there is a risk of aerosol generation outside of a

fume hood, a NIOSH-approved respirator with

an appropriate organic vapor cartridge should

be used.
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Operational Plan: Handling and Storage
Handling:

Prepare all solutions of PU139 within a chemical fume hood.

Avoid the creation of dust or aerosols.

Use dedicated spatulas and glassware. Clean all equipment thoroughly after use.

Storage:

Store solid PU139 and stock solutions in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Follow the specific storage temperature recommendations provided by the supplier.

Disposal Plan
Proper disposal of PU139 and its contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Segregation

Segregate all PU139 waste from other laboratory waste streams. This includes:

Unused solid PU139

PU139 solutions

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper)

Step 2: Collection of Solid and Concentrated Liquid Waste

Collect solid PU139 waste and concentrated solutions in a dedicated, clearly labeled, and

sealed hazardous waste container.

The container should be made of a material compatible with the waste.
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Step 3: Decontamination of Labware

Reusable labware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol

or acetone) in a fume hood. The rinsate should be collected as hazardous waste.

Following the solvent rinse, wash the labware with soap and water.

Step 4: Disposal of Contaminated Consumables

Place all disposables contaminated with PU139 into a designated hazardous waste bag or

container.

This container must be clearly labeled as hazardous chemical waste.

Step 5: Final Disposal

Arrange for the collection of all PU139 hazardous waste by a licensed chemical waste

disposal company. Do not dispose of PU139 down the drain or in the regular trash.

Quantitative Data
The following tables summarize key quantitative data for PU139.

Table 1: Inhibitory Activity of PU139

Target HAT IC₅₀ (μM)

Gcn5 8.39

PCAF 9.74

CBP 2.49

p300 5.35

Table 2: Solubility and Stability of PU139
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Parameter Value

Solubility

In DMSO 8 mg/mL (32.48 mM)

In Water Insoluble

In Ethanol Insoluble

Storage Stability (Powder)

at -20°C 3 years

Storage Stability (in Solvent)

at -80°C 1 year

at -20°C 1 month

Experimental Protocols
Due to the proprietary nature of specific experimental protocols, detailed step-by-step

methodologies from cited studies are not publicly available. Researchers should refer to the

original publications for the experimental details.
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Caption: Mechanism of action of PU139 as a pan-histone acetyltransferase (HAT) inhibitor.
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Caption: Recommended workflow for the safe handling and disposal of PU139.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PU139]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583690#personal-protective-equipment-for-
handling-pu139]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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